Cas no 1603039-78-6 (5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde
• CAS No: 1603039-78-6
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD31654508
• CID: 4783623
• Update Time: 2025-10-22

5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde

• MDL： MFCD31654508
• Inchi： 1S/C11H9NOS/c1-8-2-3-11(14-8)10-4-9(7-13)5-12-6-10/h2-7H,1H3
• InChI Key： KXAPKHYINPGKFN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=NC=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2

Additional information on 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde

Introduction to 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde (CAS No: 1603039-78-6)

5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic aldehyde, with the CAS number 1603039-78-6, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure, featuring a thiophene ring substituted with a methyl group at the 5-position and connected to a pyridine ring via an aldehyde functionality at the 3-position, endows it with distinct chemical reactivity and biological activity.

The synthesis and characterization of 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The aldehyde group (–CHO) present in the molecule serves as a versatile handle for further functionalization, enabling the construction of more complex derivatives. This property makes it a valuable intermediate in organic synthesis, particularly for the preparation of biologically active molecules.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde. These studies suggest that the compound exhibits favorable interactions with biological targets, making it a promising candidate for drug development. Specifically, its ability to bind to enzymes and receptors with high affinity has been demonstrated through docking simulations and experimental validations.

In the context of medicinal chemistry, 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde has been investigated for its potential role in treating various diseases, including cancer, inflammation, and neurological disorders. The thiophene moiety is known for its antimicrobial and anti-inflammatory properties, while the pyridine ring contributes to binding affinity and metabolic stability. The combination of these structural features makes this compound an attractive scaffold for designing new drugs.

The pharmacological activity of 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde has been explored through both in vitro and in vivo studies. Initial findings indicate that it demonstrates significant inhibitory effects on certain enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes relevant to cancer progression. Additionally, preclinical trials have suggested that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases.

The synthetic pathways for 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde have also been optimized to improve yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to enhance efficiency. These advancements not only facilitate large-scale production but also allow for the rapid generation of libraries of derivatives for screening purposes.

From a regulatory perspective, 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde (CAS No: 1603039-78-6) is classified as a research chemical intended for laboratory use only. It does not fall under any restricted categories such as hazardous materials or controlled substances, ensuring that researchers can safely handle it under appropriate conditions. The compound’s stability under various storage conditions has been well-documented, which is crucial for maintaining its integrity during long-term experiments.

The future prospects of 5-(5-Methylthiophen-2-yl)pyridine-3-carbaldehyde are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high-quality output.

In conclusion, 5-(5-Methylthiophen-2-y1)pyridine - 3 - carbaldeh yde (CAS No: 1603039 - 78 - 6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activity. Its potential applications in drug discovery are vast, ranging from oncology to neurology. With continued research and development, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced today.